N-[(4-bromo-2-methoxyphenyl)methyl]-5-fluoro-2-methylaniline

• IUPAC Name: N-[(4-bromo-2-methoxyphenyl)methyl]-5-fluoro-2-methylaniline
• InChI: InChI=1S/C15H15BrFNO/c1-10-3-6-13(17)8-14(10)18-9-11-4-5-12(16)7-15(11)19-2/h3-8,18H,9H2,1-2H3
• InChI Key: RUXADMMBDDLMIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NCC2=C(C=C(C=C2)Br)OC
• Molecular Formula: C15H15BrFNO
• Molecular Weight: 324.19 g/mol
• CAS No.: 306730-58-5

Description

N-[(4-bromo-2-methoxyphenyl)methyl]-5-fluoro-2-methylaniline is a useful research compound. Its molecular formula is C15H15BrFNO and its molecular weight is 324.193. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research in the field of organic synthesis often involves the development of novel compounds that can serve as intermediates or active agents in various chemical reactions. For example, the synthesis of complex molecules like radiotracers for positron emission tomography (PET) imaging involves intricate chemical processes. One study demonstrated the feasibility of nucleophilic displacement in the synthesis of radiolabeled compounds, highlighting the intricate nature of synthesizing molecules for biomedical applications (Katoch-Rouse & Horti, 2003). Similarly, the development of methods for the palladium-catalyzed amination of aryl halides and triflates is crucial for constructing complex organic structures (Wolfe & Buchwald, 2003).

Analytical and Material Science

In material science and analytical chemistry, the characterization and synthesis of novel materials or the investigation of their properties are significant. For instance, the analytical characterization of N,N-dialkylated tryptamines and their derivatives, including methods for their synthesis and evaluation, represents a multidisciplinary approach to understanding substance properties (Brandt et al., 2017). Another example is the synthesis of compounds like 3-(4-Chloro-2-fluoro-5-methoxyphenyl)-1-methyl-5-trifluoromethyl-1H-pyrazole, which are intermediates in producing herbicides, demonstrating the application of such research in developing agricultural chemicals (Zhou Yu, 2002).

Pharmaceutical Applications

In the pharmaceutical domain, the synthesis of complex molecules for therapeutic purposes is a critical area of research. Techniques such as highly enantioselective synthesis processes enable the development of active pharmaceutical ingredients with specific desired activities, exemplified by the synthesis of (S)-Flurbiprofen, a non-steroidal anti-inflammatory drug (Harkness & Clarke, 2017).

Mechanism of Action

Without specific context (such as the compound’s use in a biological system or a particular chemical reaction), it’s difficult to comment on its mechanism of action.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This might include developing more efficient synthesis methods, studying its reactivity, or investigating its use in various chemical or biological contexts.